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Compound of Interest

Compound Name: Fast Black K Salt

Cat. No.: B1258822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Fast Black K Salt
(also known as Brentamine fast black K salt, Azoic Diazo No. 38, C.I. 37190) in various
common laboratory solvents. The information compiled herein is intended to support research
and development activities where the use of this diazonium salt is required.

Core Data Presentation: Solubility of Fast Black K
Salt

The solubility of Fast Black K Salt exhibits variability across different solvents. While
guantitative data is limited in publicly available literature, the following table summarizes the
existing information. It is important to note the conflicting data regarding its solubility in water,
which may be attributable to differences in experimental conditions, product purity, or the
specific salt form (hemi(zinc chloride) salt).
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Quantitative

Qualitative

Solvent . o Source(s)
Solubility Solubility
Slightly soluble,
Water 10 mg/mL ) ) [1][2]
Practically insoluble
Methanol Not Available Slightly soluble [2][3]
Ethanol Not Available No Data Available
Acetone Not Available No Data Available
Dimethyl Sulfoxide ] ]
Not Available No Data Available

(DMSO)

Note: The qualitative description "slightly soluble" suggests that while the compound does

dissolve to some extent, it does not reach high concentrations under standard conditions.

Experimental Protocol: Determination of
Thermodynamic Solubility

To ascertain the precise solubility of Fast Black K Salt in a specific solvent, the following

experimental protocol, based on the isothermal shake-flask method, is recommended. This

method is considered the gold standard for determining thermodynamic (equilibrium) solubility.

1. Materials and Equipment:

o Fast Black K Salt (of known purity)

e Solvent of interest (e.g., water, ethanol, methanol, acetone, DMSO)

¢ Analytical balance (readable to at least 0.1 mg)

» Vials with screw caps or sealed tubes

o Constant temperature shaker or incubator

e Centrifuge
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Micropipettes
Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer.

Syringe filters (0.22 um)
. Procedure:
Preparation of Saturated Solution:

o Add an excess amount of Fast Black K Salt to a vial containing a known volume of the
solvent. The excess solid should be clearly visible to ensure that a saturated solution is
achieved.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a constant temperature shaker set to the desired experimental
temperature (e.g., 25 °C).

o Equilibrate the mixture for a sufficient period (typically 24-48 hours) to ensure that
thermodynamic equilibrium is reached. The shaking should be continuous and vigorous
enough to keep the solid suspended.

Sample Collection and Preparation:

o

After the equilibration period, allow the vials to stand undisturbed for a short time to let the
excess solid settle.

o Carefully withdraw a known volume of the supernatant using a micropipette.

o Immediately filter the collected supernatant through a 0.22 um syringe filter to remove any
undissolved solid particles. This step is critical to prevent overestimation of the solubility.

o Dilute the filtered solution with a known volume of a suitable solvent to bring the
concentration within the linear range of the analytical method.
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e Quantification:

o Analyze the diluted samples using a validated HPLC method or UV-Vis spectrophotometry
to determine the concentration of Fast Black K Salt.

o Prepare a calibration curve using standard solutions of Fast Black K Salt of known
concentrations.

o Calculate the concentration of the saturated solution, taking into account the dilution
factor. The result will be the solubility of Fast Black K Salt in the chosen solvent at the
specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the
solubility of Fast Black K Salt.

ner) Dile sample
Analysis and Quaptification
Prepare calibration siandards Analyze samples and siandards (HPLCIUV-Vis) Calculate

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Fast Black K Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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